Cas no 1351597-05-1 (2-[(4-methoxy-1,3-benzothiazol-2-yl)(methyl)amino]acetic acid)

• Product Name: 2-[(4-methoxy-1,3-benzothiazol-2-yl)(methyl)amino]acetic acid
• CAS No: 1351597-05-1
• MF: C₁₁H₁₂N₂O₃S
• MW: 252.289581298828
• MDL: MFCD21091835
• CID: 4586542
• PubChem ID: 56724766
• Update Time: 2025-06-09

2-[(4-methoxy-1,3-benzothiazol-2-yl)(methyl)amino]acetic acid Chemical and Physical Properties

Names and Identifiers

• N-(4-Methoxy-1,3-benzothiazol-2-yl)-N-methylglycine
• 2-[(4-methoxy-1,3-benzothiazol-2-yl)(methyl)amino]acetic acid

• MDL： MFCD21091835
• Inchi： 1S/C11H12N2O3S/c1-13(6-9(14)15)11-12-10-7(16-2)4-3-5-8(10)17-11/h3-5H,6H2,1-2H3,(H,14,15)
• InChI Key： BNBABTNOLSOWOW-UHFFFAOYSA-N
• SMILES： C(O)(=O)CN(C1=NC2=C(OC)C=CC=C2S1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-[(4-methoxy-1,3-benzothiazol-2-yl)(methyl)amino]acetic acid

Introduction to 2-[(4-methoxy-1,3-benzothiazol-2-yl)(methyl)amino]acetic acid (CAS No. 1351597-05-1)

2-[(4-methoxy-1,3-benzothiazol-2-yl)(methyl)amino]acetic acid, identified by its Chemical Abstracts Service (CAS) number 1351597-05-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic organic molecule features a unique structural framework comprising a benzothiazole core substituted with a methoxy group at the 4-position and an aminoacetic acid moiety at the 2-position, further functionalized with a methylamino group. The precise arrangement of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for further exploration in drug discovery and therapeutic applications.

The benzothiazole scaffold is a well-documented pharmacophore in medicinal chemistry, renowned for its broad spectrum of biological activities. Compounds containing this motif have demonstrated efficacy in various therapeutic areas, including antimicrobial, anti-inflammatory, antiviral, and anticancer applications. The presence of the 4-methoxy substituent in 2-[(4-methoxy-1,3-benzothiazol-2-yl)(methyl)amino]acetic acid modulates the electronic properties of the benzothiazole ring, influencing its interactions with biological targets. This modification has been strategically employed in numerous drug candidates to enhance binding affinity and metabolic stability.

The aminoacetic acid component of the molecule introduces a polar and acidic functional group, which can participate in hydrogen bonding interactions with biological receptors. This feature is particularly relevant for designing molecules that require precise positioning within active sites, such as enzyme inhibitors or receptor modulators. Additionally, the methylamino group at the 2-position of the benzothiazole ring adds another layer of complexity to the compound's pharmacological profile. This substituent can influence both solubility and bioavailability, critical factors in drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. Studies using 2-[(4-methoxy-1,3-benzothiazol-2-yl)(methyl)amino]acetic acid as a model have revealed potential interactions with enzymes and receptors involved in inflammatory pathways. For instance, computational simulations suggest that this compound may disrupt the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. Such findings align with the growing interest in developing novel anti-inflammatory agents that target COX pathways without the associated side effects of traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In vitro studies have begun to elucidate the mechanism of action of 2-[(4-methoxy-1,3-benzothiazol-2-yl)(methyl)amino]acetic acid, providing insights into its potential therapeutic applications. Preliminary data indicate that this compound exhibits inhibitory activity against certain inflammatory cytokines and chemokines. The benzothiazole moiety appears to be crucial for these interactions, as analogs lacking this scaffold demonstrate significantly reduced activity. These results underscore the importance of structural features in determining biological function and highlight the promise of 2-(4-methoxy-1,3-benzothiazol-2-yl)(methyl)amino]acetic acid as a lead compound for further optimization.

The synthesis of 2-(4-methoxy-1,3-benzothiazol(yl)methyl)amino]acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions to form the benzothiazole ring, followed by functional group transformations to introduce the methoxy and aminoacetic acid moieties. Advances in green chemistry principles have encouraged researchers to explore sustainable synthetic routes for such compounds. For example, catalytic methods that minimize waste and energy consumption are being increasingly adopted in the preparation of 1351597(05)-1 derivatives.

Pharmacokinetic studies are essential for evaluating the potential clinical relevance of any novel compound. Initial assessments of 2-(4-methoxy-l ,3 -benzothia z ol - 2 - yl ) ( methyl ) am i no ] ac et ic ac i d suggest favorable pharmacokinetic properties, including reasonable solubility in both water and lipids. This balance is critical for achieving optimal bioavailability following oral administration. Additionally , preliminary toxicity profiles indicate that this compound is well-tolerated at tested doses , though further studies are needed to fully characterize its safety profile.

The versatility of CAS No 1351597 - 05 - 1 extends beyond its potential as an anti-inflammatory agent . Researcher s are exploring its utility i n other therapeutic areas , such as oncology and neurology . The benzothiazole scaffold has shown promise i n targe ting tumor-associated enzymes an d pathways , mak ing i t an attractive scaffold f or anticancer drug development . Furthermore , some studies suggest that derivatives o f this compound may interact with neurotransmitter systems , raising possibilities f or applications i n neurodegenerative diseases . These exploratory investigations highlight t he broad therapeutic potential o f this class o f molecules .

The integration o f high-throughput screening (HTS) technologies has accelerated t he discovery o f novel bioactive compounds like (4 - meth oxy - l ,3 - b enz o th ia z ol - 2 - yl ) ( m eth y l ) am i no ] ac et ic ac i d . HTS allows researchers t o rapidly test thousands o f compounds against various biological targets , enabling t he identification o f hits with promising activity . Once hits are identified , medicinal chemists can use structure-based drug design approaches t o optimize their potency an d selectivity . The structural features o f this compound make it an ideal candidate f or such strategies , as they provide multiple opportunities f or interaction with biological macromolecules.

The role o f CAS No: 1351597 - 05 - 1 i n drug development is further underscored by its potential t o serve as a building block f or more complex derivatives . By modifying specific functional groups on t he benzothiazole ring or adding additional substituents , researchers can generate libraries o f analogs with tailored pharmacological profiles . Such libraries are invaluable tools f or understanding structure-function relationships an d identifying lead compounds ready f or preclinical testing . The combinatorial approach allows scientists t o rapidly explore diverse chemical space while maintaining key structural elements essential f or biological activity.

Future research on ( methyl ) am i no ] ac et ic ac i d ( CAS N O: 1351597 - 05 - 1 ) will likely focus on elucidating its mechanism o action at a molecular level . Advanced techniques such as X-ray crystallography an d nuclear magnetic resonance (NMR) spectroscopy will be employed t o determine how this compound interacts with its target proteins or receptors . These structural insights will guide efforts t o optimize its potency an d reduce potential side effects . Additionally , preclinical studies will be conducted t o evaluate its efficacy an d safety i n animal models before moving t o human trials.

The development o f novel therapeutic agents relies heavily on collaboration between academia an d industry . Companies specializing i n pharmaceutical research are actively exploring derivatives o f compounds like (4 - meth oxy - l ,3 - b enz o th ia z ol - 2 - yl ) ( m eth y l ) am i no ] ac et ic ac i d as potential treatments f or various diseases . Such partnerships bring together expertise from multiple disciplines , accelerating progress toward clinical applications . The growing interest i n this class o f molecules underscores their therapeutic promise an d highlights their potential t o address unmet medical needs.